Cas no 62575-36-4 ([1,1'-Biphenyl]-4-amine, 2',4'-difluoro-)

[1,1'-Biphenyl]-4-amine, 2',4'-difluoro- is a fluorinated biphenyl derivative characterized by the presence of amine and difluoro substituents on the aromatic rings. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, enabling use as a building block for ligands, intermediates, or functional materials. The electron-withdrawing fluorine atoms enhance reactivity in cross-coupling reactions, while the amine group provides a site for further derivatization. Its rigid biphenyl core contributes to stability, making it suitable for applications requiring precise molecular architectures. The compound is typically handled under inert conditions due to the amine's sensitivity. Purity and consistency are critical for reproducible results in research settings.

[1,1'-Biphenyl]-4-amine, 2',4'-difluoro- structure

62575-36-4 structure

Product Name:[1,1'-Biphenyl]-4-amine, 2',4'-difluoro-

CAS No:62575-36-4

MF:C₁₂H₉F₂N

MW:205.203369855881

MDL:MFCD04117390

CID:439675

PubChem ID:2758266

Update Time:2025-05-27

[1,1'-Biphenyl]-4-amine, 2',4'-difluoro- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-amine, 2',4'-difluoro-
- 2',4'-Difluoro-biphenyl-4-amine
- 2',4'-DIFLUORO-BIPHENYL-4-YLAMINE
- 4-(2,4-difluorophenyl)aniline
- AKOS010253987
- 2',4'-difluoro-[1,1'-biphenyl]-4-amine
- SB77266
- CS-0314648
- MFCD04117390
- SCHEMBL11545227
- 62575-36-4
- DTXSID90374247
- ZQXDFWLVJGVNGX-UHFFFAOYSA-N
- AS-60661
- C78364
- A1-11567
- 4-amino-2',4'-difluorobiphenyl
- MDL： MFCD04117390
- Inchi： 1S/C12H9F2N/c13-9-3-6-11(12(14)7-9)8-1-4-10(15)5-2-8/h1-7H,15H2
- InChI Key： ZQXDFWLVJGVNGX-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)N)F

Computed Properties

Exact Mass: 205.07037
Monoisotopic Mass: 205.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

[1,1'-Biphenyl]-4-amine, 2',4'-difluoro- Pricemore >>

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